Cas no 4538-42-5 (Pentamethylene Diisocyanate)

Pentamethylene Diisocyanate (PDI) is an aliphatic diisocyanate with the molecular formula C7H10N2O2. It is characterized by its two reactive isocyanate groups, which enable it to function as a versatile crosslinking agent in polyurethane and polyurea formulations. PDI offers excellent chemical stability, low volatility, and high reactivity with polyols and amines, making it suitable for coatings, adhesives, and elastomers requiring durability and resistance to UV degradation. Its aliphatic structure contributes to enhanced weatherability and color retention in finished products. PDI is also used in specialty applications where thermal and hydrolytic stability are critical. Proper handling is essential due to its sensitivity to moisture and potential health hazards.
Pentamethylene Diisocyanate structure
Pentamethylene Diisocyanate structure
Product Name:Pentamethylene Diisocyanate
CAS No:4538-42-5
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD24450421
CID:1517010
PubChem ID:11948526
Update Time:2025-11-02

Pentamethylene Diisocyanate Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1,5-diisocyanato-
    • pentamethylene diisocyanate
    • DFPJRUKWEPYFJT-UHFFFAOYSA-N
    • DTXSID501031491
    • 1,5-pentane diisocyanate
    • SCHEMBL10589459
    • pentamethylen-diisocyanat
    • AKOS040768457
    • GS-0680
    • SCHEMBL43799
    • Pentane, 1,a5-adiisocyanato-
    • 1,5-diisocyanatopentane
    • 1,5-diisocyanato-pentane
    • NS00128612
    • GEO-03739
    • 4538-42-5
    • Pentamethylene Diisocyanate
    • MDL: MFCD24450421
    • Inchi: 1S/C7H10N2O2/c10-6-8-4-2-1-3-5-9-7-11/h1-5H2
    • InChI Key: DFPJRUKWEPYFJT-UHFFFAOYSA-N
    • SMILES: O=C=NCCCCCN=C=O

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 58.86

Pentamethylene Diisocyanate Pricemore >>

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Additional information on Pentamethylene Diisocyanate

Pentamethylene Diisocyanate (CAS No. 4538-42-5): Properties, Applications, and Industry Insights

Pentamethylene Diisocyanate (CAS No. 4538-42-5), also known as PDI, is a versatile organic compound widely used in industrial applications. This aliphatic diisocyanate is gaining attention due to its unique chemical properties and growing demand in specialty material production. With the increasing focus on sustainable and high-performance materials, Pentamethylene Diisocyanate PDI has become a subject of interest for researchers and manufacturers alike.

The molecular structure of PDI 4538-42-5 features two reactive isocyanate groups separated by a pentamethylene chain, giving it distinctive characteristics compared to other diisocyanates. This structural configuration contributes to its excellent thermal stability and mechanical properties when incorporated into polymer systems. Recent studies highlight its advantages in creating materials with enhanced durability and flexibility, addressing current market needs for advanced performance materials.

In industrial applications, Pentamethylene Diisocyanate CAS 4538-42-5 serves as a crucial building block for polyurethane synthesis. The compound's reactivity allows for the production of various polyurethane products with tailored properties. Manufacturers value PDI chemical for its ability to create materials with superior resistance to environmental factors, making it particularly suitable for outdoor applications where weather resistance is paramount.

The global market for Pentamethylene Diisocyanate-based products has shown steady growth, driven by increasing demand from the automotive, construction, and specialty coatings sectors. Industry analysts project continued expansion as new applications emerge in renewable energy systems and advanced material technologies. This growth aligns with current sustainability trends, as PDI 4538-42-5 enables the development of longer-lasting products that reduce material consumption over time.

Recent technological advancements have improved the production processes for Pentamethylene Diisocyanate PDI, enhancing both yield and purity. These developments have made the compound more accessible to manufacturers while maintaining high quality standards. Researchers are particularly interested in optimizing reaction conditions to maximize the efficiency of PDI utilization in various polymerization processes.

Safety considerations for handling Pentamethylene Diisocyanate CAS No. 4538-42-5 follow standard industrial chemical protocols. Proper storage conditions and handling procedures ensure safe utilization in manufacturing environments. The compound's stability under recommended conditions contributes to its widespread industrial adoption and compatibility with existing production infrastructure.

Environmental aspects of PDI 4538-42-5 have been the subject of recent studies, particularly regarding its role in creating more sustainable material solutions. The durability of Pentamethylene Diisocyanate-based products can contribute to reduced waste generation, aligning with circular economy principles. This environmental benefit is increasingly important to manufacturers seeking to meet sustainability goals and consumer expectations.

Quality control measures for Pentamethylene Diisocyanate PDI involve rigorous testing protocols to ensure consistency in industrial applications. Advanced analytical techniques verify the compound's purity and reactivity characteristics, providing manufacturers with reliable performance data. These quality assurance practices support the compound's reputation as a dependable raw material for high-performance applications.

Future research directions for PDI 4538-42-5 include exploring novel copolymer systems and investigating potential applications in emerging technologies. The compound's versatility suggests opportunities in advanced material science, particularly in fields requiring customized polymer properties. These developments may further expand the market potential for Pentamethylene Diisocyanate-based products in coming years.

Supply chain considerations for Pentamethylene Diisocyanate CAS 4538-42-5 reflect its growing industrial importance. Manufacturers are implementing strategies to ensure stable supply while maintaining competitive pricing. The compound's position in the specialty chemicals market continues to strengthen as its unique properties become more widely recognized across different industry sectors.

Comparative studies of PDI with other diisocyanates highlight its specific advantages in certain applications. While each compound has distinct characteristics, Pentamethylene Diisocyanate 4538-42-5 offers particular benefits in terms of product flexibility and performance stability. These technical differentiators are important factors in material selection processes for specific industrial needs.

Regulatory aspects surrounding Pentamethylene Diisocyanate PDI continue to evolve in line with chemical industry standards. Compliance with international regulations ensures the compound's continued availability for industrial use while addressing safety and environmental considerations. Manufacturers stay informed about regulatory updates to maintain compliance in all markets where PDI 4538-42-5 is utilized.

Technical support for Pentamethylene Diisocyanate-based product development has expanded in recent years, with suppliers offering more comprehensive application guidance. This support facilitates innovation and helps manufacturers optimize their use of PDI chemical in various formulations. The availability of technical resources contributes to the compound's growing adoption across different industry segments.

In conclusion, Pentamethylene Diisocyanate (CAS No. 4538-42-5) represents an important specialty chemical with diverse industrial applications. Its unique properties and growing market presence position it as a valuable component in advanced material development. As research continues and new applications emerge, PDI is expected to play an increasingly significant role in meeting the demands of modern manufacturing and material science.

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